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Compound of Interest

Compound Name: cis-3-Methylcyclohexanol

Cat. No.: B1605476 Get Quote

An In-depth Technical Guide to the Safety and Handling of cis-3-Methylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cis-3-
Methylcyclohexanol, intended for use by professionals in research and development. The

following sections detail the compound's properties, associated hazards, and recommended

safety protocols, including methodologies for key safety-related experiments.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative safety and handling parameters for cis-3-
Methylcyclohexanol.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₇H₁₄O [1][2][3]

Molecular Weight 114.19 g/mol [1][2]

Appearance
Colorless to pale yellow

viscous liquid
[2][4]

Odor Musty, rum-like, or fruity [2]

Melting Point -41 °C [3]

Boiling Point 171 - 173 °C [3]

Flash Point 70 °C [3]

Autoignition Temperature 295 °C [3][4]

Density 0.92 g/cm³ at 20 °C [3]

Vapor Pressure 1.7 hPa at 25 °C [3]

Solubility

Practically insoluble in water;

soluble in organic solvents like

ethanol and ether.

[3]

Table 2: Toxicological Data

Parameter Value Species Route Source(s)

LD50 (Lethal

Dose, 50%)
1000 mg/kg Mouse Intramuscular [5][6]

Acute Toxicity

(Oral)

Harmful if

swallowed
N/A Oral [7]

Acute Toxicity

(Inhalation)

Harmful if

inhaled
N/A Inhalation [7][8]

Hazard Identification and Safety Precautions
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Hazard Summary: cis-3-Methylcyclohexanol is a combustible liquid that is harmful if

swallowed or inhaled.[7][8] It can cause skin and eye irritation.[8][9] High vapor concentrations

may lead to irritation of the eyes and upper respiratory tract.[9] Prolonged or repeated skin

contact may cause dermatitis.[9]

GHS Hazard Statements:

H302: Harmful if swallowed[7]

H315: Causes skin irritation[7]

H332: Harmful if inhaled[7][8]

Precautionary Statements:

Prevention: Avoid breathing mist, vapors, or spray.[7] Do not eat, drink, or smoke when using

this product.[7] Wash hands and face thoroughly after handling.[7] Wear protective gloves.[7]

Response:

If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice or

attention. Take off contaminated clothing and wash it before reuse.[7]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[7][8]

If swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[7]

Storage: Store in a cool, dark, and well-ventilated place.[7] Keep the container tightly closed.

[7]

Disposal: Dispose of contents/container in accordance with local regulations.

Experimental Protocols
The following sections describe the general methodologies for determining key safety

parameters of chemical substances like cis-3-Methylcyclohexanol, based on internationally

recognized guidelines.
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Acute Oral Toxicity (LD50) Determination
The acute oral toxicity of a substance is typically determined using methods outlined in the

OECD Guidelines for the Testing of Chemicals. The primary objective is to determine the dose

of a substance that is lethal to 50% of the test animal population (LD50).

General Protocol (based on OECD Guidelines 401, 420, 423, 425):

Test Animals: Healthy, young adult rodents (commonly rats or mice) are used. They are

acclimated to the laboratory conditions before the study.

Housing and Feeding: Animals are housed in appropriate cages with controlled temperature,

humidity, and light cycles. They are provided with a standard diet and drinking water. Animals

are typically fasted before dosing.

Dose Preparation: The test substance is prepared at various concentrations, usually in an

appropriate vehicle if it is a solid or needs to be diluted.

Administration: The substance is administered orally in a single dose via gavage.

Observation Period: Animals are observed for a period of 14 days for signs of toxicity and

mortality. Observations include changes in skin, fur, eyes, and behavior. Body weight is

recorded periodically.

Necropsy: All animals that die during the observation period and all surviving animals at the

end of the study are subjected to a gross necropsy.

Data Analysis: The LD50 value is calculated using appropriate statistical methods based on

the mortality data at different dose levels.

Flash Point Determination
The flash point is a critical parameter for assessing the fire hazard of a liquid. It is the lowest

temperature at which the vapors of the material will ignite when given an ignition source.

Standardized methods from organizations like ASTM (American Society for Testing and

Materials) and ISO (International Organization for Standardization) are used.

General Protocol (e.g., Pensky-Martens Closed-Cup Method - ASTM D93):
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Apparatus: A Pensky-Martens closed-cup tester is used, which consists of a test cup, a lid

with a shutter mechanism, a stirring device, and a heat source.

Sample Preparation: A specified volume of the liquid sample is placed into the test cup.

Heating: The sample is heated at a slow, constant rate while being continuously stirred.

Ignition Source Application: At regular temperature intervals, an ignition source (a small

flame) is introduced into the vapor space above the liquid through the shutter opening in the

lid.

Flash Point Determination: The flash point is the lowest temperature at which the application

of the ignition source causes the vapors of the sample to ignite with a distinct flash inside the

cup.

Recording: The temperature at which the flash occurs is recorded as the flash point.

Visualizations
Experimental Workflow for Acute Oral Toxicity Testing
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Start: Select Test Animals and Acclimate

Fast Animals Prior to Dosing

Prepare Doses of cis-3-Methylcyclohexanol

Administer Single Oral Dose via Gavage

14-Day Observation Period
(Toxicity Signs, Mortality, Body Weight)

Perform Gross Necropsy on All Animals

Calculate LD50 Value

End: Report Findings
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Handling Precautions Storage Conditions

Use in a Well-Ventilated Area Wear Personal Protective Equipment
(Gloves, Goggles) Avoid Contact with Skin, Eyes, and Clothing Avoid Inhaling Vapors or Mist Do Not Eat, Drink, or Smoke in Work Area Store in a Cool, Dry Place Ensure Good Ventilation Keep Container Tightly Closed Keep Away from Heat and Ignition Sources

Safe Handling Safe Storage

Start: Prepare Sample and Apparatus

Place Sample in Test Cup

Heat Sample at a Constant Rate with Stirring

Periodically Apply Ignition Source

Observe for a Flash

No Flash

Record Temperature as Flash Point

Flash Occurs

End: Report Flash Point

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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